Cas no 891144-52-8 (4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891144-52-8
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 5932345
• PubChem ID: 7244046
• Update Time: 2025-10-29

4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• Benzamide, 4-butoxy-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-
• 4-butoxy-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 891144-52-8
• F2518-0171
• AB00678966-01
• AKOS024656289
• 4-butoxy-N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• Inchi： 1S/C21H23N3O3/c1-4-5-12-26-17-9-7-16(8-10-17)19(25)22-21-24-23-20(27-21)18-11-6-14(2)13-15(18)3/h6-11,13H,4-5,12H2,1-3H3,(H,22,24,25)
• InChI Key： VIDCFQSQPOJDHD-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2C)O1)(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 365.17394160g/mol
• Monoisotopic Mass: 365.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• pka: 10.93±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891144-52-8)

4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide, a compound with the CAS number 891144-52-8, is a synthetic organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide is C₂₀H₂₃N₃O₃, and its molecular weight is 353.41 g/mol. The compound features a butoxy group attached to the benzene ring and a 1,3,4-oxadiazole moiety linked to a substituted phenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide typically involves multi-step reactions. One common approach is the condensation of an appropriate hydrazide with an acid chloride or ester in the presence of a coupling agent. For instance, the reaction between 5-(2,4-dimethylphenyl)-1H-tetrazole and 4-butoxybenzoyl chloride can yield the desired product. The choice of solvent and reaction conditions plays a crucial role in optimizing the yield and purity of the final compound.

In terms of biological activities, recent studies have highlighted the potential of 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The researchers found that it selectively inhibits COX-2 over COX-1, making it a promising candidate for developing safer nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Beyond its anti-inflammatory properties, 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also shown promising antimicrobial activity against various bacterial strains. A study conducted by researchers at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In the realm of cancer research, 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide has been investigated for its potential as an anticancer agent. A recent study published in Cancer Research reported that this compound exhibits significant cytotoxicity against several human cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The researchers observed that it induces apoptosis through the activation of caspase pathways and downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic properties of 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide have also been studied to assess its suitability for therapeutic applications. Preclinical studies have shown that it has good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it could be developed into an effective oral medication for various diseases.

In conclusion, 4-butoxy-N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891144-52-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory properties make it a candidate for developing safer NSAIDs, while its antimicrobial and anticancer activities highlight its potential in treating infections and cancers. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.